Cas no 94135-17-8 (Hexanoic acid,6-(dioctadecylamino)-6-oxo-)

• Product Name: Hexanoic acid,6-(dioctadecylamino)-6-oxo-
• CAS No: 94135-17-8
• MF: C₄₂H₈₃NO₃
• MW: 650.113333940506
• CID: 811317
• PubChem ID: 3023708
• Update Time: 2025-04-19

Hexanoic acid,6-(dioctadecylamino)-6-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-(dioctadecylamino)-6-oxo-
• 6-(dioctadecylamino)-6-oxohexanoic acid
• NS00040137
• EINECS 302-886-7
• DTXSID40240746
• 94135-17-8

• Inchi： 1S/C42H83NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35-39-43(41(44)37-33-34-38-42(45)46)40-36-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-40H2,1-2H3,(H,45,46)
• InChI Key： CCURTKJJWYUDJV-UHFFFAOYSA-N
• SMILES： O=C(CCCCC(=O)O)N(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 649.637
• Monoisotopic Mass: 649.637
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 46
• Rotatable Bond Count: 39
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 0.901
• Boiling Point: 719°Cat760mmHg
• Flash Point: 388.6°C
• Refractive Index: 1.472